Cas no 170511-34-9 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one is a synthetic chromenone derivative characterized by its fused benzodioxin and chromenone structural motifs. This compound exhibits potential utility in pharmaceutical and materials research due to its unique heterocyclic framework, which may confer desirable electronic and steric properties. The presence of methoxy and ethyl substituents enhances its lipophilicity, potentially improving bioavailability in biological applications. Its rigid polycyclic structure suggests stability under various conditions, making it a candidate for further investigation in drug discovery or organic synthesis. The compound's defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies.
170511-34-9 structure
Product Name:3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one
CAS No:170511-34-9
MF:C21H20O5
MW:352.380506515503
CID:6045601
PubChem ID:1099273
Update Time:2025-06-06
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one
- 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-
- Z57255458
- AKOS000638384
- Oprea1_642686
- F0196-0375
- 170511-34-9
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methylchromen-4-one
- Oprea1_117356
-
- Inchi: 1S/C21H20O5/c1-4-13-9-15-18(11-17(13)23-3)26-12(2)20(21(15)22)14-5-6-16-19(10-14)25-8-7-24-16/h5-6,9-11H,4,7-8H2,1-3H3
- InChI Key: MVVQTADBWBBXKV-UHFFFAOYSA-N
- SMILES: C1(C)OC2=CC(OC)=C(CC)C=C2C(=O)C=1C1=CC=C2OCCOC2=C1
Computed Properties
- Exact Mass: 352.13107373g/mol
- Monoisotopic Mass: 352.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54Ų
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0196-0375-2μmol |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one |
170511-34-9 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F0196-0375-1mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one |
170511-34-9 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F0196-0375-2mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one |
170511-34-9 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F0196-0375-3mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one |
170511-34-9 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F0196-0375-4mg |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one |
170511-34-9 | 90%+ | 4mg |
$66.0 | 2023-07-06 |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-7-methoxy-2-methyl-4H-chromen-4-one Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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